1,2,3,4,4a,5,8,8a-Octahydroquinoline
Description
1,2,3,4,4a,5,8,8a-Octahydroquinoline is a partially hydrogenated derivative of quinoline, featuring a bicyclic structure with eight hydrogen atoms added to the parent aromatic system. Its molecular formula is C₉H₁₅N (molecular weight: 137.22 g/mol). The compound is characterized by two partially saturated rings: the pyridine ring retains one double bond, while the fused cyclohexane ring adopts a bridgehead configuration at positions 4a and 8a, imparting rigidity to the structure .
This compound is significant in synthetic organic chemistry as a precursor to fawcettimine-type alkaloids, such as fendleridine, which exhibit complex tetracyclic skeletons. Synthetic routes often employ Pt(II)-catalyzed cyclization to construct the octahydroquinoline core, highlighting its utility as an intermediate in natural product synthesis .
Properties
CAS No. |
242817-60-3 |
|---|---|
Molecular Formula |
C9H15N |
Molecular Weight |
137.22 g/mol |
IUPAC Name |
1,2,3,4,4a,5,8,8a-octahydroquinoline |
InChI |
InChI=1S/C9H15N/c1-2-6-9-8(4-1)5-3-7-10-9/h1-2,8-10H,3-7H2 |
InChI Key |
SJCILXDBIMDAKC-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2CC=CCC2NC1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
1,2,3,4,4a,5,8,8a-Octahydroquinoline can be synthesized through several methods. One common approach involves the hydrogenation of quinoline under high pressure and temperature in the presence of a suitable catalyst such as palladium on carbon (Pd/C) or Raney nickel. The reaction typically proceeds as follows: [ \text{Quinoline} + 4H_2 \xrightarrow{\text{Pd/C, high pressure}} \text{1,2,3,4,4a,5,8,8a-Octahydroquinoline} ]
Industrial Production Methods
In industrial settings, the production of 1,2,3,4,4a,5,8,8a-Octahydroquinoline often involves continuous flow hydrogenation processes. These methods utilize fixed-bed reactors loaded with catalysts, allowing for efficient and scalable production. The reaction conditions are optimized to achieve high yields and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
1,2,3,4,4a,5,8,8a-Octahydroquinoline undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form quinoline derivatives.
Reduction: Further reduction can lead to the formation of fully saturated amines.
Substitution: Electrophilic and nucleophilic substitution reactions can occur at different positions on the ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Catalytic hydrogenation using Pd/C or Raney nickel.
Substitution: Reagents such as halogens (e.g., bromine) and nucleophiles (e.g., amines) are often used.
Major Products Formed
Oxidation: Quinoline derivatives.
Reduction: Fully saturated amines.
Substitution: Various substituted octahydroquinoline derivatives.
Scientific Research Applications
1,2,3,4,4a,5,8,8a-Octahydroquinoline has numerous applications in scientific research:
Chemistry: Used as a building block in organic synthesis for the preparation of complex molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored as a scaffold for the development of pharmaceutical agents targeting various diseases.
Industry: Utilized in the synthesis of polymers, dyes, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 1,2,3,4,4a,5,8,8a-Octahydroquinoline depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The compound’s bicyclic structure allows it to fit into active sites of proteins, influencing biochemical pathways and exerting therapeutic effects.
Comparison with Similar Compounds
Comparison with Similar Compounds
The structural and functional diversity of hydrogenated quinoline derivatives arises from variations in saturation levels, substituents, and ring configurations. Below is a comparative analysis of 1,2,3,4,4a,5,8,8a-octahydroquinoline with key analogues:
Table 1: Structural and Physicochemical Comparison
Key Differences and Research Findings
Saturation and Reactivity: The octahydroquinoline structure retains one double bond in the pyridine ring, making it less aromatic than quinoline but more reactive than fully saturated decahydroquinoline. This partial saturation facilitates cyclization reactions in alkaloid synthesis . In contrast, tetrahydro derivatives (e.g., 8-hydroxy- or 8-chloro-) retain two double bonds, preserving some aromaticity while introducing substituents that modulate polarity and reactivity. For instance, the -OH group in 8-hydroxy-5,6,7,8-tetrahydroquinoline enhances water solubility (logP = 0.8), whereas the -Cl group in 8-chloro-5,6,7,8-tetrahydroquinoline increases lipophilicity (logP = 2.1 estimated) .
Synthetic Utility: Octahydroquinoline is synthesized via Pt(II)-catalyzed cyclization, a method distinct from the hydrogenation or electrophilic substitution used for tetrahydro derivatives. This method enables precise control over bridgehead stereochemistry, critical for constructing alkaloid cores . Tetrahydro derivatives are often synthesized via selective hydrogenation of quinoline or functionalization of pre-hydrogenated intermediates .
For example, α-terpineol and vanillin from the same extract show radical scavenging activity, suggesting that minor components like octahydroquinoline may synergize in biological systems . 8-Hydroxy-5,6,7,8-tetrahydroquinoline’s phenolic moiety may contribute to antioxidant effects, though direct evidence is lacking .
Table 2: Thermal and Computational Properties
| Compound Name | Melting Point (°C) | Boiling Point (°C) | Computed logP | Polar Surface Area (Ų) |
|---|---|---|---|---|
| 1,2,3,4,4a,5,8,8a-Octahydroquinoline | Not reported | Not reported | 2.5 (est.) | 12.4 |
| 8-Hydroxy-5,6,7,8-tetrahydroquinoline | 64–65 | 141.0 ± 23.7 | 0.8 | 33.1 |
| 8-Chloro-5,6,7,8-tetrahydroquinoline | Not reported | Not reported | 2.1 (est.) | 12.4 |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
